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Compound of Interest

Compound Name: 2-Thymoloxytriethylamine

Cat. No.: B15401327 Get Quote

Essential Safety and Handling Protocol for
Tertiary Amines
Disclaimer: The chemical name "2-Thymoloxytriethylamine" is not a recognized compound in

standard chemical databases. Therefore, a specific Safety Data Sheet (SDS) and associated

handling information are not available. The identity of any chemical must be confirmed via its

Chemical Abstracts Service (CAS) number before handling.

To illustrate the necessary safety precautions and handling procedures for a chemical of this

type, this guide provides information for a common laboratory tertiary amine, Triethylamine

(CAS: 121-44-8). This information must not be used for "2-Thymoloxytriethylamine" without

explicit confirmation that it is the same substance.

Immediate Safety and Hazard Information for
Triethylamine
Triethylamine is a highly flammable, toxic, and corrosive liquid that requires strict safety

measures for handling.[1][2] Vapors are corrosive to the respiratory tract and may form

explosive mixtures with air.[1] It causes severe skin burns and serious eye damage.[2][3]

Ingestion, inhalation, and skin contact are all toxic.[1]

First Aid Measures:
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Inhalation: Immediately move the victim to fresh air and keep them at rest in a position

comfortable for breathing.[1]

Skin Contact: Take off immediately all contaminated clothing.[1] Rinse the skin with copious

amounts of water or shower.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1][2] If present, remove

contact lenses and continue rinsing.[1][2] Immediately call a poison center or doctor.[2]

Ingestion: Rinse the mouth but do not induce vomiting.[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific laboratory procedure

should be conducted to determine the appropriate PPE. The following provides general

guidance for handling Triethylamine.

Protection Type Specification Rationale

Hand Protection

Impermeable and resistant

gloves (e.g., Butyl rubber,

Viton®). Gloves must be

inspected before use.

Prevents skin contact with the

corrosive and toxic liquid.

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause severe eye

damage.

Skin and Body

Flame-retardant, antistatic

protective clothing such as a

lab coat.

Protects against skin contact

and provides a barrier in case

of splashes or small fires.

Respiratory

Required when vapors or

aerosols are generated. Use a

full-face respirator with

appropriate cartridges (e.g.,

organic vapor).

Protects against inhalation of

toxic and corrosive vapors.
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Operational and Disposal Plans
Handling and Storage:

Always handle Triethylamine inside a certified chemical fume hood.[1]

Use only non-sparking tools and explosion-proof equipment.[1]

To prevent static electricity discharge, ensure all metal parts of the equipment are grounded.

[1]

Keep the container tightly closed in a dry, cool, and well-ventilated area, away from heat and

ignition sources.[2]

Store in a locked-up area accessible only to authorized personnel.[1]

Disposal Plan:

Dispose of waste as hazardous material. Do not allow the product to enter drains.[4]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[2][3]

The material may be burned in a chemical incinerator equipped with an afterburner and

scrubber, but extreme care must be taken due to its high flammability.[2][3]

Contaminated packaging should be disposed of as unused product.[2][3]

Quantitative Data for Triethylamine
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Property Value Source

CAS Number 121-44-8 [1][2]

Molecular Formula (C2H5)3N [4]

Molecular Weight 101.19 g/mol N/A

Appearance Colorless liquid [1]

Boiling Point 89.5 °C (193.1 °F) N/A

Melting Point -115 °C (-175 °F) [1]

Flash Point -11 °C (12.2 °F) [1]

Autoignition Temp. 215 °C (419 °F) [1]

Specific Gravity 0.728 [1]

pH 12.4 (10% solution) [1]

Experimental Protocol: Use of Triethylamine as a
Base in a Reaction
This protocol outlines the steps for safely using Triethylamine as a base in a chemical reaction.

Preparation:

Don all required PPE as specified in the table above.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Ground all equipment to prevent static discharge.

Prepare a quench station with a suitable agent (e.g., a weak acid) and have spill control

materials readily available.

Reagent Handling:
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Measure the required amount of Triethylamine in the fume hood using a clean, dry syringe

or graduated cylinder.

Keep the container of Triethylamine tightly sealed when not in use.

Slowly add the Triethylamine to the reaction mixture, as the reaction may be exothermic.

Reaction Monitoring:

Continuously monitor the reaction for any signs of an uncontrolled exothermic event.

Ensure the reaction is maintained under an inert atmosphere if required.

Work-up and Waste Handling:

After the reaction is complete, quench any remaining Triethylamine carefully.

Segregate all waste containing Triethylamine into a designated, labeled hazardous waste

container.

Rinse all contaminated glassware in the fume hood before removing it for final cleaning.

Decontamination:

Wipe down the work area in the fume hood with an appropriate solvent.

Carefully remove and dispose of contaminated gloves in accordance with laboratory

procedures.[4]

Wash hands and arms thoroughly after completing the work.[4]

Visualized Workflow
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Safe Handling and Disposal Workflow for Triethylamine

Preparation

Handling

Disposal & Decontamination

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Emergency Occurs
(Spill/Exposure)

Verify Fume Hood Operation

Work Inside Fume Hood

Proceed to Handling

Ground Equipment

Add Reagent Slowly

Quench Reaction

Reaction Complete

Segregate Hazardous Waste

Decontaminate Work Area

Dispose of PPE

Follow First Aid Procedures
(SDS Section 4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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